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Compound of Interest

2-(4-Boronophenyl)-2-
Compound Name:
methylpropanoic acid

Cat. No.: B1524257

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of a Novel
Boronic Acid Derivative

2-(4-Boronophenyl)-2-methylpropanoic acid, identified by its CAS number 1187209-18-2, is
a specialized organic compound that is gaining attention within the scientific community. As a
bifunctional molecule, it features both a carboxylic acid and a boronic acid group, positioning it
as a valuable building block in the synthesis of complex organic molecules. This guide,
intended for researchers, scientists, and professionals in drug development, offers a
comprehensive overview of its chemical characteristics, a proposed synthesis pathway, and its
potential applications in the ever-evolving field of medicinal chemistry.

Boronic acids have become increasingly significant in drug discovery and development. Their
unique ability to form reversible covalent bonds with diols is a key feature in their biological
activity, particularly as enzyme inhibitors. Furthermore, their stability and versatility in carbon-
carbon bond-forming reactions, such as the Nobel Prize-winning Suzuki-Miyaura coupling,
make them indispensable tools for medicinal chemists.[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1524257?utm_src=pdf-interest
https://www.benchchem.com/product/b1524257?utm_src=pdf-body
https://www.2abiotech.net/show_product.html?pro_id=115173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

While extensive experimental data for 2-(4-Boronophenyl)-2-methylpropanoic acid is not
widely available in public literature, its fundamental properties can be derived from its chemical

structure.

Property Value Source

CAS Number 1187209-18-2 [11[2][3][41[5]16]
Molecular Formula C10H13BO4 [5]

Molecular Weight 208.02 g/mol [5]
Appearance White. to off-white solid 2]

(predicted)
Storage Temperature 2-8°C [5]

A Proposed Synthetic Route: From Phenylpropanoic
Acid to a Boronated Derivative

A plausible and efficient two-step synthetic pathway for 2-(4-Boronophenyl)-2-
methylpropanoic acid is proposed, starting from the readily available 2-phenyl-2-
methylpropanoic acid. This method involves an initial bromination step to produce the key
intermediate, 2-(4-bromophenyl)-2-methylpropanoic acid, followed by a palladium-catalyzed
borylation.

Synthesis Workflow
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Step 1: Electrophilic Bromination Step 2: Miyaura Borylation
Bromine (Br2) Bis(pinacolato)diboron (B2pin2)
2-phenyl-2-methylpropanoic acid Iron catalyst (Fe) 2-(4-bromophenyl)-2-methylpropanoic acid Pd catalyst (e.g., Pd(dppf)CI2)
Base (e.g., KOAc)

Reflux Anhydrous solvent (e.g., Dioxane)

Heat
Y Y Y Y

G-(Ll-bromophenyl)-z-methylpropanoic acia G—(4-Boronophenyl)-z-methylpropanoic acia

G—(4-Boron0phenyl)-2-methylpropanoic ac@ GrleinyI Halide (R-XD Palladlgr:S(éataIyst

Bi-aryl or Styrenyl Propanoic Acid Derivativa

Suzuki-Miyaura Coupling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6.[1187209-18-2], MFCD09991614, 2-(4-Boronophenyl)-2-methylpropanoic acid [combi-
blocks.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-Boronophenyl)-2-
methylpropanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524257#2-4-boronophenyl-2-methylpropanoic-acid-
cas-number-1187209-18-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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